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Compound of Interest

Compound Name: Eicos-11-enoic acid

CAS No.: 2462-94-4

Cat. No.: B1238671

Get Quote

For researchers and drug development professionals, meticulous adherence to safety and

disposal protocols is a cornerstone of scientific integrity and environmental stewardship. This

guide provides a detailed, step-by-step methodology for the proper disposal of Eicos-11-enoic
acid, ensuring compliance and safety in the laboratory. While classified as a non-hazardous

substance, responsible disposal practices are essential to prevent environmental

contamination and maintain a safe working environment.

Hazard Assessment and Chemical Profile of Eicos-
11-enoic Acid
Before initiating any disposal procedure, a thorough understanding of the chemical's properties

and associated hazards is paramount. Eicos-11-enoic acid (also known as Gondoic Acid) is a

long-chain monounsaturated fatty acid.[1]

Multiple Safety Data Sheets (SDS) for cis-11-Eicosenoic acid and its trans-isomer, 11(E)-

Eicosenoic acid, consistently classify the substance as non-hazardous according to the

Globally Harmonized System (GHS) and OSHA 29 CFR 1910.1200.[2][3] The substance is not

classified as dangerous goods for transportation.[1][4]
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Key Chemical and Safety Data:

Property Value Source

Chemical Formula C₂₀H₃₈O₂ [1]

Molecular Weight 310.51 g/mol [1][5]

Appearance Colorless to pale yellow liquid [2]

Hazard Classification
Not considered a hazardous

substance
[1][2][3]

Primary Hazards

Slight fire hazard when

exposed to heat or flame.[2]

Slippery when spilled.[2]

Environmental Hazards

Not classified as being

environmentally hazardous; no

ecological damage is known or

expected in the event of

normal use.[1] However, large

quantities should not be

allowed to reach ground water,

water courses, or sewage

systems.[3]

Despite its non-hazardous classification, good laboratory practice dictates that Eicos-11-enoic
acid should not be disposed of down the drain.[6] This is to avoid potential interference with

wastewater treatment processes and to adhere to the general principle of minimizing chemical

release into the environment.[7]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the safe and compliant disposal of

Eicos-11-enoic acid from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)
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While Eicos-11-enoic acid is not classified as a skin or eye irritant, the use of standard

laboratory PPE is mandatory to protect against unforeseen reactions and maintain good

hygiene.[2]

Eye Protection: Wear safety glasses or goggles.[4]

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat should be worn.

Step 2: Waste Segregation and Collection
Proper segregation of waste is a critical step in laboratory safety and compliant disposal.[8]

Designate a Waste Stream: Eicos-11-enoic acid waste should be collected as "non-

hazardous chemical waste" or as directed by your institution's Environmental Health & Safety

(EHS) department. Do not mix it with hazardous waste streams such as halogenated

solvents or heavy metals.

Select an Appropriate Container:

Use a clean, leak-proof container made of a material compatible with carboxylic acids.

Glass or high-density polyethylene (HDPE) containers are suitable.[2][9] Do not use

aluminum or galvanized containers.[2]

The container must have a secure, tight-fitting screw cap to prevent spills and leaks.[10]

Collect the Waste:

Carefully transfer the waste Eicos-11-enoic acid into the designated waste container.

If the acid is in a solution, the entire solution should be disposed of in the same manner.

Do not attempt to evaporate the solvent.

For spill cleanup, absorb the material with an inert substance like sand, earth, or

vermiculite and place it in the waste container.[2] Note that absorbent material wet with the

oil may auto-oxidize and become self-heating; it should be wetted with water before

disposal.[2]
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Step 3: Labeling the Waste Container
Accurate and clear labeling is a regulatory requirement and essential for safe handling by

waste management personnel.[11]

The label should clearly state the words "Non-Hazardous Waste".

Identify the contents fully: "Eicos-11-enoic Acid". Avoid using chemical formulas or

abbreviations.[10]

List all components of the waste, including any solvents and their approximate

concentrations.

Indicate the date when the container was first used for waste accumulation.

Step 4: Storage of Waste
Waste containers must be stored safely and correctly pending pickup by your institution's waste

management service.

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA within the

laboratory.[10] This area should be near the point of generation and under the control of

laboratory personnel.[9]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks.

Segregation: Store the container away from incompatible materials, particularly strong

oxidizing agents, to prevent accidental reactions.[2][10]

Step 5: Final Disposal
The final disposal of the collected waste must be handled by a licensed waste disposal facility.

Arrange for Pickup: Follow your institution's procedures to request a waste pickup from the

EHS department or a contracted waste management vendor.
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Documentation: Maintain a record of the waste generated and its disposal, in line with your

laboratory's management plan and local regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Eicos-
11-enoic acid.
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Waste Eicos-11-enoic Acid Generated

Step 1: Don Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Is it a spill?

Absorb with inert material
(e.g., vermiculite, sand).

Wet with water.

Yes

Step 2: Collect in a
Compatible, Labeled Container

(Glass or HDPE)

No

Step 3: Label Container Clearly
'Non-Hazardous Waste'

'Eicos-11-enoic Acid'

Step 4: Store in Designated SAA
with Secondary Containment

Step 5: Arrange for Pickup by
Authorized Waste Management

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Eicos-11-enoic acid.
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Regulatory Context
The disposal of all laboratory waste in the United States is governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][12]

Laboratories are classified as Very Small, Small, or Large Quantity Generators, which

determines the specific regulations for on-site waste accumulation times and quantities.[11]

While Eicos-11-enoic acid is not classified as a federal hazardous waste, it is crucial to

adhere to state and local regulations, which may have more stringent requirements.[2] Always

consult your institution's Laboratory Management Plan or EHS department for specific

guidance.[13]

Conclusion
The proper disposal of Eicos-11-enoic acid, while straightforward due to its non-hazardous

nature, demands a systematic and compliant approach. By following this guide, researchers

can ensure the safety of laboratory personnel, protect the environment, and uphold the

principles of responsible scientific practice. Adherence to institutional protocols and a clear

understanding of the underlying safety principles are paramount for maintaining a culture of

safety and compliance.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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